![molecular formula C5H3F3N2O2 B107741 6-(Trifluoromethyl)uracil CAS No. 672-45-7](/img/structure/B107741.png)
6-(Trifluoromethyl)uracil
Overview
Description
6-(Trifluoromethyl)uracil (6-TFMU) is an important organic compound that has been used in a variety of scientific research applications. 6-TFMU is a fluorinated derivative of uracil, a pyrimidine nucleobase found in DNA and RNA. It has been used in a wide range of research fields, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
1. Inhibition of DNA Synthesis
6-(p-Hydroxyphenylhydrazino)-uracil is known to selectively block replicative DNA synthesis in Bacillus subtilis by inhibiting DNA polymerase III. This has implications in antimicrobial research and understanding the mechanisms of DNA replication (Coulter & Cozzarelli, 1975).
2. Synthesis of Heterocyclic Compounds
6-Aminouracil, an analog of 6-(Trifluoromethyl)uracil, is a crucial component in synthesizing various heterocyclic compounds, such as pyrrolo-, pyrido-, and pyrimidine-pyrimido scaffolds. These compounds have a range of biological activities (Ziarani et al., 2021).
3. Anti-HIV Activity
Novel 6-benzyluracil analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine have shown potent anti-HIV-1 activity, demonstrating the potential of this compound derivatives in antiviral research (Danel et al., 1996).
4. Crystal and Molecular Structure Studies
The complex [Cu4(L)3(LH)(NO3)(H2O)]•2H2O, involving 6-amino-1,3-dimethyl-5-((2-carboxyphenyl) azo) uracil, highlights the role of this compound derivatives in understanding the crystal and molecular structures, particularly in inorganic chemistry (Colacio et al., 1990).
5. Antiviral Therapeutic Applications
5-Trifluoromethyl-2'-deoxyuridine, a derivative of 5-Trifluoromethyl uracil, has shown potent therapeutic antiviral activity in herpes simplex infection, indicating the therapeutic potential of this compound derivatives in treating viral infections (Kaufman & Heidelberger, 1964).
6. Novel Synthesis Approaches
Research on novel synthesis methods of 6-(trifluoromethyl)uracils has expanded the possibilities of creating diverse derivatives and exploring their potential applications in various fields of science and medicine (Lutz & Hensen Trotto, 1972).
Safety and Hazards
Mechanism of Action
Target of Action
As a uracil derivative, it is plausible that it may interact with enzymes involved in nucleotide metabolism or dna replication .
Mode of Action
Given its structural similarity to uracil, it could potentially incorporate into RNA or DNA during synthesis, leading to disruption of normal cellular processes .
Biochemical Pathways
Based on its structural similarity to uracil, it may interfere with pyrimidine metabolism and nucleic acid synthesis .
Pharmacokinetics
These factors significantly influence the bioavailability of the compound, determining its therapeutic potential .
Result of Action
It is speculated that the compound could cause mispairing during DNA replication, leading to mutations and potentially cell death .
Biochemical Analysis
Biochemical Properties
It is known that uracil, a component of this compound, plays a crucial role in the synthesis and degradation of pyrimidine nucleotides, which are the building blocks of DNA and RNA .
Cellular Effects
It is known that uracil and its derivatives can have significant impacts on various types of cells and cellular processes .
Molecular Mechanism
Uracil, a component of this compound, is known to interact with various biomolecules, potentially influencing gene expression and enzyme activity .
Metabolic Pathways
Uracil, a component of this compound, is known to be involved in pyrimidine metabolism .
Properties
IUPAC Name |
6-(trifluoromethyl)-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F3N2O2/c6-5(7,8)2-1-3(11)10-4(12)9-2/h1H,(H2,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IROWWTVZNHKLLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=O)NC1=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90283709 | |
Record name | 6-(Trifluoromethyl)uracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90283709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
672-45-7 | |
Record name | 6-(Trifluoromethyl)uracil | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400845 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-(Trifluoromethyl)uracil | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=33033 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-(Trifluoromethyl)uracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90283709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(Trifluoromethyl)uracil | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 6-(trifluoromethyl)uracil a potent inhibitor of thymidine phosphorylase?
A1: Research suggests that the high binding affinity of this compound to thymidine phosphorylase is primarily due to two factors: increased acidity and hydrophobic interactions.
Q2: Can you describe a novel synthetic route for generating this compound derivatives?
A2: Yes, a novel one-step synthesis utilizes ethyl 3-amino-4,4,4-trifluorocrotonate (3) as a starting material. [] Reacting this compound with various alkyl or aryl isocyanates directly yields a variety of 3-substituted-6-(trifluoromethyl)uracil derivatives. This method provides a straightforward and efficient way to synthesize a diverse range of this compound analogs for further investigation.
Q3: How does the structure of this compound derivatives impact their binding affinity to thymidine phosphorylase?
A3: Structure-activity relationship (SAR) studies have provided valuable insights into the impact of structural modifications on binding affinity: []
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